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Compound Name:

methylbenzoate
CAS No.: 73502-03-1
Cat. No.: B1339575

Get Quote

\ J

This technical guide provides an in-depth analysis of the spectroscopic profile of Methyl 5-
Methoxy-2-methylbenzoate (CAS No: 73505-48-3), a key aromatic ester intermediate in
organic synthesis. Designed for researchers, scientists, and professionals in drug development,
this document synthesizes predictive data based on established spectroscopic principles and
data from structurally similar molecules. We will explore the expected Nuclear Magnetic
Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, explaining the underlying
structural basis for the observed and predicted spectral features.

Molecular Structure and Spectroscopic Overview

Methyl 5-Methoxy-2-methylbenzoate possesses a benzene ring substituted with a methyl
ester group at position 1, a methyl group at position 2, and a methoxy group at position 5. This
substitution pattern dictates a unique electronic and magnetic environment for each atom,
giving rise to a distinct spectroscopic fingerprint. Understanding this fingerprint is crucial for
reaction monitoring, quality control, and structural elucidation.
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The following diagram illustrates the molecular structure and the numbering convention used
for spectroscopic assignments.

Caption: Molecular structure of Methyl 5-Methoxy-2-methylbenzoate.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of
an organic molecule. Based on the analysis of structurally related compounds, we can predict
the *H and 13C NMR spectra of Methyl 5-Methoxy-2-methylbenzoate with high confidence.

Predicted *H NMR Data

The proton NMR spectrum is anticipated to show distinct signals for the aromatic protons and
the methyl groups of the ester, methoxy, and aryl-methyl substituents.

Predicted Coupling

Proton . . Lo .
_ Chemical Shift Multiplicity Constant (J, Integration

Assignment

(3, ppm) Hz)
H-6 ~7.8 d ~8.5 1H
H-4 ~7.0 dd ~8.5,2.5 1H
H-3 ~6.8 d ~2.5 1H
OCHs (ester) ~3.9 s - 3H
OCHs (methoxy) ~3.8 s - 3H
Ar-CHs ~2.5 S - 3H

Expertise & Experience: The chemical shifts are predicted based on the electronic effects of
the substituents. The ester group is electron-withdrawing, deshielding the ortho proton (H-6).
The methoxy group is electron-donating, shielding the ortho (H-4, H-6) and para (not present)
protons. The methyl group is weakly electron-donating. The predicted downfield shift for H-6 is
a cumulative effect of the ortho ester and para methoxy groups. The upfield shifts for H-3 and
H-4 are due to the ortho and para positioning relative to the electron-donating methoxy and

methyl groups, respectively.
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Predicted *C NMR Data

The 13C NMR spectrum will provide information on all unique carbon atoms in the molecule.

Carbon Assignment Predicted Chemical Shift (5, ppm)
C=0 (ester) ~168
C-5 (Ar-0) ~158
C-1 (Ar-C=0) ~138
C-2 (Ar-CHs) ~132
C-6 (Ar-H) ~130
C-4 (Ar-H) ~118
C-3 (Ar-H) ~115
OCHs (ester) ~52
OCHSs (methoxy) ~55
Ar-CHs ~21

Trustworthiness: These predictions are grounded in the well-established principles of
substituent chemical shift effects on benzene rings. The carbonyl carbon of the ester is
expectedly the most downfield signal. The carbon attached to the electronegative oxygen of the
methoxy group (C-5) will also be significantly downfield. The quaternary carbons (C-1, C-2) will
have distinct shifts, and the protonated aromatic carbons will appear in the aromatic region,
with their specific shifts influenced by the neighboring substituents.

Experimental Protocol for NMR Data Acquisition
Methodology:

e Sample Preparation: Dissolve 5-10 mg of Methyl 5-Methoxy-2-methylbenzoate in
approximately 0.7 mL of deuterated chloroform (CDCIsz). Add a small amount of
tetramethylsilane (TMS) as an internal standard (O ppm).
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 Instrumentation: Utilize a 400 MHz (or higher) NMR spectrometer.

e 1H NMR Acquisition:

[¢]

Acquire the spectrum with a 90° pulse.

[¢]

Set the spectral width to cover a range of -2 to 12 ppm.

[e]

Use a sufficient number of scans (e.g., 16) to achieve a good signal-to-noise ratio.

o

Process the data with Fourier transformation, phase correction, and baseline correction.

e 13C NMR Acquisition:

[e]

Acquire a proton-decoupled spectrum.

[e]

Set the spectral width to cover a range of 0 to 200 ppm.

o

A larger number of scans will be necessary due to the lower natural abundance of 3C.

[¢]

Process the data similarly to the *H spectrum.

NMR Workflow

TS -

- Spectral Analysis
1H Acquisition

Click to download full resolution via product page

Caption: Standard workflow for NMR data acquisition and analysis.

Infrared (IR) Spectroscopy
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IR spectroscopy is used to identify the functional groups present in a molecule. The IR
spectrum of Methyl 5-Methoxy-2-methylbenzoate will be dominated by absorptions from the
carbonyl group of the ester and the C-O bonds.

Predicted IR Absorption Bands

Wavenumber (cm~1) Functional Group Vibration Mode
~3000-2850 C-H (methyl) Stretching
~1720 C=0 (ester) Stretching
~1600, ~1480 C=C (aromaitic) Stretching
~1250 C-O (ester) Stretching
~1100 C-O (ether) Stretching

Authoritative Grounding: The strong absorption around 1720 cm~1 is highly characteristic of the
carbonyl stretch in an aromatic ester. The presence of both ester and ether C-O stretching
bands in the fingerprint region (below 1500 cm~1) further confirms the structure.[1]

Experimental Protocol for IR Data Acquisition
Methodology:

o Sample Preparation: A neat sample can be analyzed using a diamond attenuated total
reflectance (ATR) accessory. Alternatively, a thin film can be cast on a salt plate (e.g., NaCl)
from a volatile solvent like dichloromethane.

¢ Instrumentation: Use a Fourier-transform infrared (FTIR) spectrometer.
e Acquisition:
o Record a background spectrum of the empty ATR crystal or salt plate.
o Apply the sample and record the sample spectrum.

o The instrument software will automatically ratio the sample spectrum to the background to
produce the final absorbance or transmittance spectrum.
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o Typically, 16-32 scans are co-added to improve the signal-to-noise ratio.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern
of a molecule, which aids in confirming its identity.

Predicted Mass Spectrum Data
e Molecular lon (M*): m/z = 180.0786 (for C10H12053)

o Key Fragments:

o m/z =149 (M - OCHs): Loss of the methoxy group from the ester. This is a very common
fragmentation pathway for methyl esters.

o m/z =121 (M - COOCHS3): Loss of the entire carbomethoxy group.

o m/z = 91: Potentially a tropylium ion rearrangement, although less favored due to the
substitution pattern.

Expertise & Experience: The fragmentation of aromatic esters is well-understood. The
molecular ion should be clearly visible. The base peak is likely to be at m/z 149, resulting from
the stable acylium ion formed after the loss of the methoxy radical from the ester.

Experimental Protocol for MS Data Acquisition
Methodology:

» Sample Introduction: Introduce a dilute solution of the compound in a suitable solvent (e.g.,
methanol or acetonitrile) into the mass spectrometer via direct infusion or through a gas
chromatograph (GC-MS) or liquid chromatograph (LC-MS).

« lonization: Electron ionization (EIl) is a common technique for this type of molecule and will
provide rich fragmentation data. Electrospray ionization (ESI) can also be used, which will
likely show the protonated molecule [M+H]* at m/z 181.
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e Mass Analysis: Use a quadrupole, time-of-flight (TOF), or Orbitrap mass analyzer to separate
the ions based on their mass-to-charge ratio.

» Data Acquisition: Acquire the mass spectrum over a range of m/z 50-300.

Mass Spectrometry Workflow

Mass Analysis

[Spectrum GeneratioD

Click to download full resolution via product page

Caption: General workflow for mass spectrometry analysis.

Conclusion

The spectroscopic data for Methyl 5-Methoxy-2-methylbenzoate can be confidently predicted
based on its molecular structure and the established principles of NMR, IR, and MS. This guide
provides a comprehensive framework for the identification and characterization of this

compound, serving as a valuable resource for synthetic chemists and analytical scientists. The
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provided experimental protocols offer a standardized approach to data acquisition, ensuring
reproducibility and reliability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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